Cas no 585532-19-0 (3-(trifluoromethyl)bicyclo1.1.1pentan-1-ol)

• Product Name: 3-(trifluoromethyl)bicyclo1.1.1pentan-1-ol
• CAS No: 585532-19-0
• MF: C₆H₇F₃O
• MW: 152.114392518997
• MDL: MFCD18826719
• CID: 948665
• PubChem ID: 45082999
• Update Time: 2025-04-19

3-(trifluoromethyl)bicyclo1.1.1pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentan-1-ol, 3-(trifluoromethyl)- (9CI)
• 3-(trifluoromethyl)bicyclo1.1.1pentan-1-ol
• EN300-28221012
• SY322305
• 3-?(Trifluoromethyl)?-bicyclo[1.1.1]?pentan-?1-?ol
• CS-0051646
• 585532-19-0
• Bicyclo[1.1.1]pentan-1-ol, 3-(trifluoromethyl)-
• SB22180
• DB-275081
• 3-(TRIFLUOROMETHYL)BICYCLO[1.1.1]PENTAN-1-OL
• Bicyclo[1.1.1]pentan-1-ol,3-(trifluoromethyl)-(9ci)
• PS-17154
• EN300-22133888
• SCHEMBL25382139
• P18446
• MFCD18826719

• MDL： MFCD18826719
• Inchi： 1S/C6H7F3O/c7-6(8,9)4-1-5(10,2-4)3-4/h10H,1-3H2
• InChI Key： BVZRNAJOJZWRKG-UHFFFAOYSA-N
• SMILES： FC(C12CC(C1)(C2)O)(F)F

Computed Properties

• Exact Mass: 152.04489933g/mol
• Monoisotopic Mass: 152.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų